2-ethoxy-N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide

• IUPAC Name: 2-ethoxy-N-[2-(2-methylphenyl)-5-oxo-4,6-dihydrothieno[3,4-c]pyrazol-3-yl]benzamide
• InChI: InChI=1S/C21H21N3O3S/c1-3-27-19-11-7-5-9-15(19)21(25)22-20-16-12-28(26)13-17(16)23-24(20)18-10-6-4-8-14(18)2/h4-11H,3,12-13H2,1-2H3,(H,22,25)
• InChI Key: WJWWOADYSGKMJX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1C(=O)NC2=C3CS(=O)CC3=NN2C4=CC=CC=C4C
• Molecular Formula: C21H21N3O3S
• Molecular Weight: 395.5 g/mol
• CAS No.: 958703-35-0

Description

2-ethoxy-N-(5-oxido-2-(o-tolyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)benzamide is a useful research compound. Its molecular formula is C21H21N3O3S and its molecular weight is 395.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis Strategies and Heterocyclic Transformations

The synthesis of benzamide-based heterocycles, including pyrazoles and pyrazolopyrimidines, is a notable application. A study described a new route to synthesize novel benzamide-based 5-aminopyrazoles and their fused heterocycles, showcasing significant anti-influenza A virus (subtype H5N1) activity. This synthesis involves reactions of benzoyl isothiocyanate with various reagents, leading to compounds with potent antiviral activities (Hebishy, Salama, & Elgemeie, 2020). Another research effort detailed the synthesis of novel pyrazolo[3,4-d]pyrimidine and pyrazole derivatives, highlighting their anti-tumor properties. This work emphasizes the versatility of benzamide-based compounds in synthesizing heterocycles with potential therapeutic benefits (Nassar, Atta-Allah, & Elgazwy, 2015).

Antimicrobial and Antitumor Applications

Compounds synthesized from benzamide derivatives have been explored for their antimicrobial and antitumor activities. For instance, derivatives showing remarkable antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, were synthesized, indicating the potential of these compounds as novel antibacterial agents (Palkar et al., 2017). Another study synthesized benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines from visnaginone and khellinone, demonstrating significant anti-inflammatory and analgesic activities, suggesting their potential as COX inhibitors and analgesics (Abu‐Hashem, Al-Hussain, & Zaki, 2020).